Cas no 339105-89-4 (4-benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one)

• Product Name: 4-benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one
• CAS No: 339105-89-4
• MF: C₁₄H₁₃NOS₂
• MW: 275.389120817184
• MDL: MFCD01569138
• CID: 5155975
• Update Time: 2026-03-04

4-benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-BENZYL-3,4-DIHYDROTHIENO[3,2-F][1,4]THIAZEPIN-5(2H)-ONE
• 4-benzyl-2H,3H,4H,5H-thieno[3,2-f][1,4]thiazepin-5-one
• Thieno[3,2-f]-1,4-thiazepin-5(2H)-one, 3,4-dihydro-4-(phenylmethyl)-
• 4-benzyl-2,3-dihydrothieno[3,2-f][1,4]thiazepin-5-one
• Oprea1_782065
• MLS000721042
• HMS2698H20
• SMR000335231
• 4-benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one

• MDL： MFCD01569138
• Inchi： 1S/C14H13NOS2/c16-13-12-6-8-17-14(12)18-9-7-15(13)10-11-4-2-1-3-5-11/h1-6,8H,7,9-10H2
• SMILES： S1C2=C(C=CS2)C(N(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 3.2
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one

Introduction to 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one (CAS No. 339105-89-4)

4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one, with the CAS number 339105-89-4, is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienothiazepines, which are known for their diverse biological activities, including anticonvulsant, analgesic, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one.

The chemical structure of 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one is characterized by a thienothiazepine core with a benzyl substituent at the 4-position. The thienothiazepine scaffold consists of a fused five-membered thiophene ring and a six-membered thiazepine ring. This unique structural arrangement imparts the compound with specific chemical and biological properties that make it an interesting target for drug development.

The synthesis of 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one has been reported in several studies. One common approach involves the condensation of 2-aminothiophene with benzyl bromide followed by cyclization and oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a one-pot multicomponent reaction using microwave-assisted synthesis has been shown to significantly enhance the yield and purity of 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one.

In terms of pharmacological properties, 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one has demonstrated promising activity in various biological assays. Studies have shown that it exhibits potent anticonvulsant effects in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission and inhibition of sodium channels in neuronal cells. Additionally, this compound has been found to possess analgesic properties, making it a potential candidate for pain management therapies.

Beyond its anticonvulsant and analgesic activities, recent research has explored the neuroprotective potential of 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one. In vitro studies using neuronal cell cultures have demonstrated that this compound can protect against oxidative stress-induced cell death and reduce inflammation. These findings suggest that 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential for various neurological disorders.

In conclusion, 4-Benzyl-3,4-dihydrothieno[3,2-f][1,4]thiazepin-5(2H)-one (CAS No. 339105-89-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of neurological disorders.